N-(1-adamantyl)-3-chloro-4-methoxybenzamide

• Molecular Formula: C18H22ClNO2
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-(1-adamantyl)-3-chloro-4-methoxybenzamide
• InChI: InChI=1S/C18H22ClNO2/c1-22-16-3-2-14(7-15(16)19)17(21)20-18-8-11-4-12(9-18)6-13(5-11)10-18/h2-3,7,11-13H,4-6,8-10H2,1H3,(H,20,21)
• InChI Key: HMVJPUULYZYCKJ-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)NC23CC4CC(C2)CC(C4)C3)Cl

Description

N-(1-adamantyl)-3-chloro-4-methoxybenzamide, also known as ACPD, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. ACPD belongs to the class of adamantane derivatives, which are known for their unique structural features and biological activities.

Mechanism of Action

The mechanism of action of N-(1-adamantyl)-3-chloro-4-methoxybenzamide involves its binding to mGluRs and activation of downstream signaling pathways. mGluRs are G protein-coupled receptors that are coupled to intracellular signaling pathways such as the phospholipase C (PLC) pathway and the adenylyl cyclase (AC) pathway. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has been shown to activate the PLC pathway and induce the release of intracellular calcium ions, which in turn modulate the activity of various ion channels and enzymes. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has also been shown to inhibit the AC pathway and reduce the production of cyclic adenosine monophosphate (cAMP), which is involved in the regulation of neuronal excitability and synaptic plasticity.
Biochemical and Physiological Effects
N-(1-adamantyl)-3-chloro-4-methoxybenzamide has been shown to exert various biochemical and physiological effects in vitro and in vivo. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has been shown to modulate the activity of ion channels such as N-methyl-D-aspartate (NMDA) receptors, which are involved in the regulation of synaptic plasticity and memory formation. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has also been shown to induce the expression of various neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has also been shown to reduce the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α), which are involved in the pathogenesis of various inflammatory disorders.

Advantages and Limitations for Lab Experiments

N-(1-adamantyl)-3-chloro-4-methoxybenzamide has several advantages for lab experiments, such as its high potency and selectivity for mGluRs, its ability to cross the blood-brain barrier, and its stability in aqueous solutions. However, N-(1-adamantyl)-3-chloro-4-methoxybenzamide also has some limitations, such as its potential toxicity at high concentrations, its limited solubility in organic solvents, and its potential interference with other signaling pathways.

Future Directions

There are several future directions for the research on N-(1-adamantyl)-3-chloro-4-methoxybenzamide. One direction is to investigate the potential therapeutic applications of N-(1-adamantyl)-3-chloro-4-methoxybenzamide in various neurological disorders such as stroke, traumatic brain injury, and multiple sclerosis. Another direction is to investigate the molecular mechanisms underlying the neuroprotective effects of N-(1-adamantyl)-3-chloro-4-methoxybenzamide and its interactions with other signaling pathways. Furthermore, the development of novel analogs of N-(1-adamantyl)-3-chloro-4-methoxybenzamide with improved pharmacological properties and selectivity for specific mGluR subtypes could lead to the discovery of new drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of N-(1-adamantyl)-3-chloro-4-methoxybenzamide involves the reaction of 1-adamantylamine with 3-chloro-4-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure N-(1-adamantyl)-3-chloro-4-methoxybenzamide. The yield of N-(1-adamantyl)-3-chloro-4-methoxybenzamide can be improved by optimizing the reaction conditions such as temperature, reaction time, and the ratio of reactants.

Scientific Research Applications

N-(1-adamantyl)-3-chloro-4-methoxybenzamide has been extensively studied for its potential therapeutic applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. N-(1-adamantyl)-3-chloro-4-methoxybenzamide is a potent agonist of metabotropic glutamate receptors (mGluRs), which are involved in the regulation of synaptic transmission and plasticity. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has been shown to modulate the activity of mGluRs and exert neuroprotective effects in various animal models of neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. N-(1-adamantyl)-3-chloro-4-methoxybenzamide has also been investigated for its potential anti-inflammatory, analgesic, and anticancer activities.